Cas no 53159-49-2 (3,4,9,10-Perylenetetracarboxylic acid, tetramethyl ester)

3,4,9,10-Perylenetetracarboxylic acid, tetramethyl ester structure
53159-49-2 structure
Product Name:3,4,9,10-Perylenetetracarboxylic acid, tetramethyl ester
CAS No:53159-49-2
MF:C28H20O8
MW:484.453608512878
CID:357860
PubChem ID:14931394
Update Time:2025-04-19

3,4,9,10-Perylenetetracarboxylic acid, tetramethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3,4,9,10-Perylenetetracarboxylic acid, tetramethyl ester
    • tetramethyl perylene-3,4,9,10-tetracarboxylate
    • perylene-3,4,9,10-tetracarboxylic acid tetramethyl ester
    • DTXSID90565633
    • 53159-49-2
    • SCHEMBL7651251
    • Inchi: 1S/C28H20O8/c1-33-25(29)17-9-5-13-15-7-11-19(27(31)35-3)24-20(28(32)36-4)12-8-16(22(15)24)14-6-10-18(26(30)34-2)23(17)21(13)14/h5-12H,1-4H3
    • InChI Key: VOLKDAJYLBCCQV-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=C2C3C=CC(C(=O)OC)=C4C(C(=O)OC)=CC=C(C5C=CC(C(=O)OC)=C1C2=5)C=34)=O

Computed Properties

  • Exact Mass: 484.1158
  • Monoisotopic Mass: 484.11581759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 8
  • Complexity: 760
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 105.2
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